Archangelin
Archangelin
Archangelin, also known as iselin, belongs to the class of organic compounds known as psoralens. These are organic compounds containing a psoralen moiety, which consists of a furan fused to a chromenone to for 7H-furo[3, 2-g]chromen-7-one. Archangelin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, archangelin is primarily located in the membrane (predicted from logP). Outside of the human body, archangelin can be found in fats and oils, green vegetables, and herbs and spices. This makes archangelin a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
21174-75-4
VCID:
VC0190599
InChI:
InChI=1S/C21H22O4/c1-13-11-21(2,3)8-6-14(13)12-24-20-15-4-5-19(22)25-18(15)10-17-16(20)7-9-23-17/h4-5,7,9-10H,6,8,11-12H2,1-3H3
SMILES:
CC1=C(CCC(C1)(C)C)COC2=C3C=CC(=O)OC3=CC4=C2C=CO4
Molecular Formula:
C21H22O4
Molecular Weight:
338.4 g/mol
Archangelin
CAS No.: 21174-75-4
Natural Products
VCID: VC0190599
Molecular Formula: C21H22O4
Molecular Weight: 338.4 g/mol
| CAS No. | 21174-75-4 |
|---|---|
| Product Name | Archangelin |
| Molecular Formula | C21H22O4 |
| Molecular Weight | 338.4 g/mol |
| IUPAC Name | 4-[(2,4,4-trimethylcyclohexen-1-yl)methoxy]furo[3,2-g]chromen-7-one |
| Standard InChI | InChI=1S/C21H22O4/c1-13-11-21(2,3)8-6-14(13)12-24-20-15-4-5-19(22)25-18(15)10-17-16(20)7-9-23-17/h4-5,7,9-10H,6,8,11-12H2,1-3H3 |
| Standard InChIKey | NETRCGJRLNZPCW-UHFFFAOYSA-N |
| SMILES | CC1=C(CCC(C1)(C)C)COC2=C3C=CC(=O)OC3=CC4=C2C=CO4 |
| Canonical SMILES | CC1=C(CCC(C1)(C)C)COC2=C3C=CC(=O)OC3=CC4=C2C=CO4 |
| Melting Point | 132°C |
| Physical Description | Solid |
| Description | Archangelin, also known as iselin, belongs to the class of organic compounds known as psoralens. These are organic compounds containing a psoralen moiety, which consists of a furan fused to a chromenone to for 7H-furo[3, 2-g]chromen-7-one. Archangelin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, archangelin is primarily located in the membrane (predicted from logP). Outside of the human body, archangelin can be found in fats and oils, green vegetables, and herbs and spices. This makes archangelin a potential biomarker for the consumption of these food products. |
| PubChem Compound | 177156 |
| Last Modified | Nov 11 2021 |
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